Cas no 175205-30-8 (1-(4-Isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: 1-(4-Isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 175205-30-8
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD00068086
• CID: 133914
• PubChem ID: 5712228
• Update Time: 2025-05-21

1-(4-Isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• 1-(4-Isobutylphenyl)-3-(3-nitrophenyl)-prop-2-en-1-one
• 1-[4-(2-methylpropyl)phenyl]-3-(3-nitrophenyl)prop-2-en-1-one
• 2-Propen-1-one,1-[4-(2-methylpropyl)phenyl]-3-(3-nitrophenyl)-
• 2-Propen-1-one,1-[4-(2-methylpropyl)phenyl]-3-(3-nitrophenyl)
• 1-(4-isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, AldrichCPR
• (E)-1-[4-(2-methylpropyl)phenyl]-3-(3-nitrophenyl)prop-2-en-1-one
• 175205-30-8
• (E)-1-(4-isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• MFCD00068086
• SCHEMBL8003851
• 2-Propen-1-one, 1-[4-(2-methylpropyl)phenyl]-3-(3-nitrophenyl)-
• AKOS015908913

• MDL： MFCD00068086
• Inchi： 1S/C19H19NO3/c1-14(2)12-16-6-9-17(10-7-16)19(21)11-8-15-4-3-5-18(13-15)20(22)23/h3-11,13-14H,12H2,1-2H3/b11-8+
• InChI Key： FCKXLIVUBCYENE-DHZHZOJOSA-N
• SMILES： O=C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 309.13600
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 466.3°Cat760mmHg
• Flash Point: 210°C
• Refractive Index: 1.606
• PSA: 62.89000
• LogP: 5.21260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 1-(4-Isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one

1-(4-Isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one: A Comprehensive Overview

The compound 1-(4-isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one, identified by the CAS number 175205-30-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a propenone backbone with two aromatic substituents: a 4-isobutylphenyl group and a 3-nitrophenyl group. The combination of these groups imparts distinctive chemical properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceuticals and advanced materials. The presence of the nitro group on the phenyl ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This feature has been exploited in designing new drug candidates with enhanced bioavailability and selectivity.

The synthesis of 1-(4-isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one involves a multi-step process that typically begins with the preparation of the respective aromatic precursors. Researchers have reported efficient methods for constructing this compound, including coupling reactions and enone formation techniques. These methods have been optimized to achieve high yields and purity, ensuring its suitability for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 98°C and a boiling point around 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical structure of 1-(4-isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one is further distinguished by its conjugated system, which contributes to its strong UV absorption characteristics. This property has been leveraged in applications such as photopolymerization and light-harvesting materials, where precise control over electronic transitions is crucial.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the nitro group significantly alters the electron density distribution across the molecule, enhancing its electrophilic reactivity. This insight has facilitated the design of new reaction pathways for synthesizing derivatives with tailored functionalities.

In conclusion, 1-(4-isobutylphenyl)-3-(3-nitrophenyl)prop-2-en-1-one stands as a versatile platform for exploring diverse chemical transformations and applications. Its unique combination of structural features and reactivity continues to inspire innovative research across multiple disciplines, solidifying its position as an important molecule in contemporary organic chemistry.